Cas no 1227958-88-4 (2-Chloro-4-(methyl-13C, d3)pyrimidine)
1227958-88-4 structure
Product Name:2-Chloro-4-(methyl-13C, d3)pyrimidine
CAS No:1227958-88-4
MF:C5H5ClN2
MW:132.570739507675
CID:6810303
PubChem ID:49758650
Update Time:2025-03-28
2-Chloro-4-(methyl-13C, d3)pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 1227958-88-4
- CS-18557
- 2-Chloro-4-(methyl-13C, d3)pyrimidine
- AKOS015942302
-
- Inchi: 1S/C5H5ClN2/c1-4-2-3-7-5(6)8-4/h2-3H,1H3/i1+1D3
- InChI Key: BHAKRVSCGILCEW-KQORAOOSSA-N
- SMILES: ClC1=NC=CC([13C]([2H])([2H])[2H])=N1
Computed Properties
- Exact Mass: 132.0363109Da
- Monoisotopic Mass: 132.0363109Da
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 25.8Ų
2-Chloro-4-(methyl-13C, d3)pyrimidine Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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